Cas no 1008138-66-6 (2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1008138-66-6
• MF: C₁₂H₁₇BN₂O₄
• MW: 264.085383176804
• MDL: MFCD13195046
• CID: 1129706
• PubChem ID: 69164239
• Update Time: 2025-05-19

2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methyl-5-nitropyridine-3-boronic acid pinacol ester
• 2-METHYL-5-NITRO-PYRIDINE-BORONIC ACID PINACOL ESTER
• 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• FCH2811544
• PB18071
• AK171861
• AKOS025289946
• AS-51004
• SCHEMBL4729108
• SY100292
• 1008138-66-6
• CS-0051849
• P11666
• Pyridine, 2-methyl-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AMY34759
• MFCD13195046

• MDL： MFCD13195046
• Inchi： 1S/C12H17BN2O4/c1-8-10(6-9(7-14-8)15(16)17)13-18-11(2,3)12(4,5)19-13/h6-7H,1-5H3
• InChI Key： IYYWRANRHLVQPQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(=CN=C2C)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1281372g/mol
• Monoisotopic Mass: 264.1281372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2

Additional information on 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1008138-66-6) and Its Emerging Applications in Chemical Biology

2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by the CAS number 1008138-66-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a nitro group at the 5-position and a tetramethylborate group at the 3-position imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The tetramethyl-1,3,2-dioxaborolan-2-yl moiety in the molecular structure enhances the compound's compatibility with cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures. This reactivity has positioned 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a key building block in the synthesis of biologically active molecules. Recent advancements in medicinal chemistry have leveraged this compound to develop novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. The nitro group not only serves as a handle for further functionalization but also contributes to the electronic properties of the molecule, influencing its interactions with biological targets. Studies have demonstrated that nitro-substituted pyridines can exhibit potent antimicrobial and anti-inflammatory properties, making them attractive candidates for drug development.

One of the most compelling aspects of 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments with high affinity for biological targets and then assembling these fragments into more complex lead compounds. The reactivity of the boronate ester group allows for efficient diversification of the core pyridine scaffold, enabling chemists to explore a wide range of structural modifications.

Recent publications highlight the use of this compound in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce diverse substituents around the pyridine ring through cross-coupling reactions has led to the discovery of several high-affinity kinase inhibitors with improved pharmacokinetic profiles. For instance, modifications at the 2-position and 6-position of the pyridine ring have been shown to enhance binding affinity to target kinases while minimizing off-target effects.

The synthesis of 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the tetramethylborate group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as flow chemistry have been employed to optimize these synthetic routes, improving scalability and reproducibility.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the electronic structure and reactivity of this compound. These studies provide insights into how different substituents influence the electronic properties of the pyridine ring and predict potential binding modes with biological targets. Such computational approaches are increasingly integrated into drug discovery pipelines to accelerate lead optimization.

The pharmaceutical industry has recognized the potential of 2-methyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a versatile intermediate for developing next-generation therapeutics. Its incorporation into libraries of compounds has led to several promising candidates entering preclinical development. These candidates target a range of diseases, including oncology, neurodegenerative disorders, and infectious diseases. The compound's ability to serve as a scaffold for structural diversification makes it an invaluable tool in medicinal chemistry.

Future research directions may explore novel synthetic strategies to further enhance the accessibility and functionality of this compound. For example, exploring alternative boronation methods or developing catalytic systems for cross-coupling reactions could expand its utility in drug discovery programs. Additionally, investigating its role in modulating protein-protein interactions could open up new therapeutic avenues.

In conclusion,2-methyl-5-nitro-3-(tetramethyl-l,l,l-dioxaborolan-l-l)-yl)pyridine (CAS No.1008138-66-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological targets continues to evolve, this compound is poised to play an increasingly important role in discovering novel therapeutics that address unmet medical needs.